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Compound of Interest

Compound Name: 2-(Hexyloxy)benzonitrile

CAS No.: 121554-15-2

Cat. No.: B048131 Get Quote

CAS Registry Number: 121554-15-2 Formula: C₁₃H₁₇NO Molecular Weight: 203.28 g/mol

Part 1: Chemical Identity & Strategic Significance[1]
Structural Analysis & Reactivity Profile
2-(Hexyloxy)benzonitrile is an ortho-substituted aromatic nitrile featuring a lipophilic hexyl

ether chain. This structural duality defines its behavior:

The Nitrile Group (-CN): Provides a dipole moment and serves as a precursor for amidines,

tetrazoles, or carboxylic acids.[1] While less acutely toxic than aliphatic nitriles, it poses a

metabolic risk of cyanide release under extreme conditions.[1]

The Hexyloxy Chain (-OC₆H₁₃): Increases lipophilicity (LogP > 4), facilitating cell membrane

penetration and increasing the potential for skin sensitization compared to the parent

benzonitrile.

Core Applications
Liquid Crystal Mesogens: The ortho substitution disrupts planarity compared to para-

isomers, often used to lower melting points in eutectic mixtures.[1]

Medicinal Chemistry: A building block for benzofuran derivatives via intramolecular

cyclization.[2]
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Part 2: Hazard Identification & Mechanism
(GHS/CLP)
Note: As a specialized research chemical, specific toxicological data may be limited.[1] The

following classifications are derived from Structure-Activity Relationship (SAR) analysis of close

analogues (e.g., 2-ethoxybenzonitrile, benzonitrile).

Primary Hazards
Hazard Class Category Hazard Statement

Mechanism of
Action

Acute Toxicity (Oral) Cat. 4
H302: Harmful if

swallowed.[3][4]

Metabolic activation of

the nitrile moiety;

potential CNS

depression.

Skin

Corrosion/Irritation
Cat.[4] 2

H315: Causes skin

irritation.[4]

Lipophilic chain

facilitates dermal

absorption; solvent-

like defatting action.

Serious Eye Damage Cat. 2A
H319: Causes serious

eye irritation.[4]

Direct contact irritant;

high dipole moment

increases interaction

with mucous

membranes.

Sensitization (Skin) Cat. 1B
H317: May cause

allergic skin reaction.

Ortho-substituted

ethers can act as

haptens after

metabolic oxidation.

The "Cyanide Potential" Reality
While aromatic nitriles are stable, in vivo metabolism (via cytochrome P450) can slowly release

cyanide ions.

Risk Level: Moderate.
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Symptoms: Headache, dizziness, weakness, and rapid breathing (histotoxic hypoxia).[1]

Differentiation: Unlike inorganic cyanides (e.g., NaCN), effects are delayed.[1]

Part 3: Physical Properties & Experimental
Validation[1]
Data Gap Alert: Experimental melting/boiling points for the specific 2-isomer are often conflated

with the 4-isomer. Use the following predicted ranges as a baseline for characterization.

Physicochemical Profile
Property

Value
(Predicted/Analogue)

Experimental Validation
Protocol

Physical State
Viscous Liquid or Low-Melting

Solid
Visual inspection at 25°C.

Melting Point
< 40°C (Likely lower than p-

isomer)

DSC: 5°C/min ramp. Look for

endothermic peak.

Boiling Point ~310–320°C (at 760 mmHg)

TGA: Do not distill at

atmospheric pressure to avoid

decomposition.

Density ~0.98 – 1.02 g/cm³
Gravimetric determination

using a 1 mL syringe.

Solubility
Insol. Water; Sol.[3][5][6][7][8]

DCM, EtOAc, Toluene

dissolve 10mg in 1mL solvent;

sonicate.[1]

Part 4: Risk Mitigation & Handling Strategy
Hierarchy of Controls Workflow
The following diagram outlines the decision-making process for handling 2-
(Hexyloxy)benzonitrile in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11534
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11534
https://www.vigon.com/product/benzonitrile/?doc=MSDS/500720_vigon_sds_us_english.pdf&namee=BenzonitrileSDS
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID10376900
https://pdf.benchchem.com/42/Experimental_Procedure_for_O_Alkylation_of_2_Hydroxybenzonitrile_Application_Notes_and_Protocols.pdf
https://www.chemeo.com/cid/27-968-8/Benzonitrile
https://patents.google.com/patent/US5637750A/en
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11534
https://www.benchchem.com/product/b048131?utm_src=pdf-body
https://www.benchchem.com/product/b048131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 2-(Hexyloxy)benzonitrile

Quantity Check

< 1g (Analytical) > 1g (Synthesis)

Standard Fume Hood
(Face Vel. > 100 fpm)

Schlenk Line or
Closed System

PPE: Nitrile Gloves (Double),
Safety Glasses, Lab Coat

PPE: Butyl Rubber Gloves,
Face Shield, Apron

Disposal: Organic Waste
(Non-Halogenated)

Click to download full resolution via product page

Figure 1: Risk Assessment & Control Flow for varying scales of operation.

Synthesis-Specific Precautions (Williamson Ether
Synthesis)
When synthesizing this compound from 2-hydroxybenzonitrile and hexyl bromide:

Reagent Hazard: Hexyl bromide is an alkylating agent (potential carcinogen). 2-

Hydroxybenzonitrile is a phenol derivative (corrosive).

Exotherm Control: The deprotonation step (using K₂CO₃ or NaH) generates heat and

hydrogen gas (if NaH is used).
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Protocol: Add base at 0°C. Vent reaction vessel through an oil bubbler.

Work-up Hazard: The organic layer will contain the product. Do not acidify strongly if cyanide

hydrolysis is a concern (though unlikely under mild workup).

Part 5: Emergency Response Protocols
Exposure Response Matrix

Route Immediate Action Medical Context

Skin Contact

Wash: Soap & water for 15

min. Do NOT use alcohol

(increases absorption).

Monitor for delayed erythema

or systemic nitrile effects.

Eye Contact
Rinse: Tepid water for 15 min,

lifting lids.[1]

Consult ophthalmologist.

Lipophilic nature makes

removal difficult.

Inhalation
Evacuate: Fresh air

immediately.

Administer oxygen if breathing

is labored.[3]

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Alert ER: Mention "Nitrile

ingestion - potential cyanide

donor."

Spill Management (Self-Validating)
Isolate: Evacuate 10m radius.

Neutralize: Absorb with vermiculite or sand.

Verify: Use a VOC detector to ensure ppm levels are below 5 ppm before re-entry.

Decontaminate: Wash surface with 10% bleach solution (oxidizes traces) followed by soap

water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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